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Compound of Interest

Compound Name: PNU 142300

Cat. No.: B610150

Introduction

PNU 142300 is one of the two primary metabolites of the oxazolidinone antibiotic, linezolid.[1]
[2][3] Linezolid undergoes oxidation of its morpholine ring to form PNU 142300 (an
aminoethoxyacetic acid derivative) and PNU 142586.[1][2][3][4][5] While PNU 142300 is
microbiologically inactive, its accumulation, particularly in patients with renal impairment, is of
significant clinical interest due to a potential association with linezolid-induced hematologic
adverse events, such as myelosuppression and thrombocytopenia.[1][6][7] Therefore, accurate
and robust analytical methods for the quantification of PNU 142300 in biological matrices are
essential for therapeutic drug monitoring (TDM), pharmacokinetic/pharmacodynamic (PK/PD)
analyses, and toxicological studies.[3][8][9][10]

These application notes provide detailed protocols for the analysis of PNU 142300 using Ultra-
Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) and High-
Performance Liquid Chromatography (HPLC), which are commonly employed techniques for its
guantification in human plasma and serum.[6][7][8][11]

Analytical Methods and Experimental Protocols
Quantification of PNU 142300 in Human Serum/Plasma
by UPLC-MSIMS

This protocol describes a sensitive and rapid method for the simultaneous determination of
PNU 142300 and its parent drug, linezolid, in human serum or plasma.
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Experimental Workflow
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Sample Preparation

Collect 100 pL of plasma sample

'

Add 5 pL of internal standard (IS)

'

Add 200 pL of acetonitrile for protein precipitation

'

Vortex and centrifuge at 15000 rpm for 10 min at 4°C

'

Transfer 100 pL of supernatant

'

Add 500 pL of mobile phase buffer A

'

Vortex the final solution

lransfer to autosampler

UPLC-MS/IVVIS Analysis

Inject 8 pL of the prepared sample

'

Chromatographic separation on a C18 column

'

Detection by tandem mass spectrometry (ESI+)

'

Data acquisition and analysis

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Linezolid Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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